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Compound of Interest

Compound Name: Silane, (2,4,6-trimethylphenyl)-

CAS No.: 120578-34-9

Cat. No.: B3046170

Get Quote

Executive Summary: The Steric Probe
(2,4,6-Trimethylphenyl)silane, commonly known as Mesitylsilane (

), is not a generic reducing agent; it is a steric probe. Unlike phenylsilane (

) or triethylsilane (

), which are designed for high-turnover catalytic cycles,

is utilized to arrest reactive intermediates, modulate selectivity, or define the steric limits of a
catalytic pocket.

This guide benchmarks

against standard silanes to demonstrate its utility in mechanistic studies and specialized
synthesis.

Comparative Performance Matrix
The following data compares
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directly against industry-standard silanes in three critical reaction classes.

Table 1: Activity Benchmark Summary
Reaction Class Standard Reagent Performance Key Differentiator

Fe-Catalyzed

Hydrosilylation

Phenylsilane (

)TOF: >170

Yield: >95% (Linear)

InactiveTOF: 0

Yield: 0%

Steric Gating: The

mesityl group

prevents entry into the

Fe coordination

sphere, acting as a

negative control for

active site

accessibility.

Silylene Trapping

Diphenylsilane (

)Result: Rapid

polymerization or

redistribution.

Stable Adduct

FormationResult:

Formation of isolable

diamagnetic

complexes.

Stabilization:

traps transient metal-

hydrides (e.g., Fe-H)

that otherwise

decompose, allowing

for structural

characterization.

Dehydrogenative

Coupling

Triethylsilane (

)Result: Fast catalytic

turnover (

release).

Stoichiometric/SlowRe

sult: Formation of

stable siloxanes.

Kinetic Control: Bulky

substituents retard the

coupling rate,

preventing over-

reaction or

oligomerization.

Detailed Experimental Benchmarks
Benchmark A: The "Steric Gate" Test (Hydrosilylation)
Objective: Determine the steric limit of a Cationic Iron Catalyst

. Significance: This experiment validates whether a catalyst operates via an inner-sphere
mechanism (sensitive to sterics) or outer-sphere mechanism.
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Standard (

): Rapid consumption of silane; formation of linear alkylsilane.

Test (

): No reaction. The lack of reactivity confirms that the catalyst requires intimate substrate
binding which

blocks.

Experimental Protocol (Negative Control Validation)
Catalyst Generation: In a glovebox, dissolve the neutral iron precursor

(10 mg) in fluorobenzene (0.5 mL).

Activation: Add

(1 equiv) to generate the active cationic species. Note: Solution typically darkens.

Substrate Addition: Add 1-octene (100 equiv) and Mesitylsilane (100 equiv).

Monitoring: Transfer to a J-Young NMR tube. Monitor

NMR at 25°C.

Result Verification:

Look for the diagnostic

signal of

at ~4.0-4.5 ppm.

Benchmark Success: The signal intensity remains unchanged over 24 hours, confirming

the "Steric Gate" is closed. (Contrast with

, which disappears within <1 hour).
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Benchmark B: Mechanistic Trapping (Silylene
Stabilization)
Objective: Use

to stabilize a transient Iron(II) hydride species. Significance: Unlike smaller silanes that lead to
rapid hydride scrambling or

elimination,

forms a stable

-H-Si-H adduct, allowing crystallographic or spectroscopic identification.

Experimental Protocol (Trapping)
Precursor Prep: Suspend the iron alkyl complex

in pentane at -35°C.

Silane Addition: Add 1.0 equiv of Mesitylsilane dropwise.

Reaction: Stir for 30 mins. The solution changes color (typically to deep red/brown).

Isolation: Remove volatiles in vacuo. Recrystallize from pentane/toluene.

Analysis:

NMR: Look for a highly upfield shifted signal (e.g., < -50 ppm) indicative of a silane adduct.

Outcome: Isolation of the diamagnetic complex

.

Mechanistic Visualization
The following diagram illustrates the Steric Gating Mechanism. It visualizes why

proceeds through the catalytic cycle while

is rejected, preserving the catalyst or trapping intermediates.
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Caption: Comparative pathway analysis showing the "Steric Gate" effect.

enters the coordination sphere to initiate catalysis, while

is physically blocked, serving as a negative control.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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